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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963

2-Chloropropene: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the fundamental chemical properties
of 2-Chloropropene, a reactive organochlorine compound with applications in chemical
synthesis.

Core Chemical Data

The essential molecular information for 2-Chloropropene is detailed below. This data is
fundamental for stoichiometric calculations, analytical characterization, and experimental
design.

Parameter Value

Molecular Formula CsHsCI[1][2][3][4]
Linear Formula CHsCCI=CHz[5]
Molecular Weight 76.52 g/mol [1][2][3][5]
CAS Number 557-98-2[1][2][3][5]

Physicochemical Properties
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2-Chloropropene is a clear, colorless, and volatile liquid[1][2]. It is characterized as being less
dense than water and is insoluble in water[2][3]. It is, however, soluble in common organic
solvents such as ether, acetone, benzene, and chloroform. As a halogenated aliphatic
compound, 2-Chloropropene is moderately to very reactive[1][3]. Low molecular weight
haloalkenes like 2-Chloropropene are highly flammable, can be peroxidizable, and may
undergo violent polymerization[1][3].

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common identifiers for 2-
Chloropropene. The IUPAC name provides a systematic and unambiguous description of the
molecular structure, from which the molecular and linear formulas are derived. The CAS
number is a unique numerical identifier assigned to this specific chemical substance.

Chemical Identifiers for 2-Chloropropene
IUPAC Name
(2-chloroprop-1-ene)
defines represents - is assigned
Molecular Formula Linear Formula CAS Number
(CsHsCl) (CH3CCI=CHz2) (557-98-2)

etermines

(76.52 g/mol)

[Molecular Weight
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Relationship between chemical identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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